Cas no 1592675-66-5 (2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid)

2-Amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid is a chiral non-proteinogenic amino acid featuring a furan ring substitution. Its unique structure, combining a hydroxyl group and a 3-methylfuran moiety, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential as a building block for bioactive molecules due to its stereochemical versatility and functional group reactivity. Its furan ring enhances solubility in organic solvents, facilitating derivatization for applications in medicinal chemistry. The presence of both amino and hydroxyl groups allows for selective modifications, enabling its use in peptidomimetics or as a precursor for heterocyclic compounds. This compound is particularly relevant in the study of structure-activity relationships in drug design.
2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid structure
1592675-66-5 structure
Product Name:2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid
CAS No:1592675-66-5
MF:C8H11NO4
MW:185.177242517471
CID:5950215
PubChem ID:116217137
Update Time:2025-11-01

2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid
    • 1592675-66-5
    • EN300-1857916
    • Inchi: 1S/C8H11NO4/c1-4-2-3-13-7(4)6(10)5(9)8(11)12/h2-3,5-6,10H,9H2,1H3,(H,11,12)
    • InChI Key: OQDZCZMDGZNCOI-UHFFFAOYSA-N
    • SMILES: O1C=CC(C)=C1C(C(C(=O)O)N)O

Computed Properties

  • Exact Mass: 185.06880783g/mol
  • Monoisotopic Mass: 185.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 96.7Ų

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Additional information on 2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid

Comprehensive Overview of 2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid (CAS No. 1592675-66-5)

2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid (CAS No. 1592675-66-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique furan ring and amino acid backbone, presents a fascinating structure that opens doors to numerous applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its structural similarity to naturally occurring amino acids and its ability to interact with biological systems.

The compound's 3-methylfuran-2-yl moiety is a key feature that distinguishes it from other amino acid derivatives. This structural component is known to contribute to the compound's bioactivity, making it a subject of interest for studies involving enzyme inhibition, metabolic pathways, and peptide synthesis. In recent years, the demand for novel bioactive molecules has surged, driven by advancements in precision medicine and the search for targeted therapies. 2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid fits into this narrative as a promising candidate for further exploration.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Given the growing interest in green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid with high yield and purity. Techniques such as enzymatic catalysis and microwave-assisted synthesis are being investigated to optimize its production. These approaches align with the broader trend of reducing the environmental footprint of chemical manufacturing.

Another hot topic in the scientific community is the compound's potential role in neuropharmacology. Preliminary studies suggest that its amino acid structure may interact with neurotransmitter receptors, making it a candidate for research into neurological disorders. This has sparked discussions on platforms like ResearchGate and PubMed, where scientists share insights and collaborate on uncovering its full potential. The compound's ability to cross the blood-brain barrier is another area of active investigation.

From a commercial perspective, 2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid is gaining traction as a high-value intermediate in the pharmaceutical industry. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of drug developers and academic researchers alike. Its CAS No. 1592675-66-5 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in the supply chain.

In summary, 2-amino-3-hydroxy-3-(3-methylfuran-2-yl)propanoic acid (CAS No. 1592675-66-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with the growing interest in bioactive molecules and sustainable chemistry, positions it as a valuable asset in modern research and development. As studies continue to unveil its properties and applications, this compound is poised to play a pivotal role in the next generation of therapeutic agents and biochemical tools.

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